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Compound of Interest

Compound Name: Direct Yellow 127

Cat. No.: B1175054

An In-Depth Technical Guide to Direct Yellow 127 for Researchers and Scientists

This technical guide provides a comprehensive overview of Direct Yellow 127 (C.1. 29056),
including its synonyms, chemical properties, and primary applications. This document is
intended for researchers, scientists, and drug development professionals seeking detailed
information on this chemical compound.

Chemical Identification and Synonyms

Direct Yellow 127 is a monoazo dye primarily used in the paper and textile industries. For
clarity in scientific literature and material sourcing, it is crucial to recognize its various
synonyms and identifiers.

A summary of key identifiers and synonyms for Direct Yellow 127 is presented in the table
below.
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Identifier/Synonym

Value

Common Name

Direct Yellow 127

C.l. Name C.l. Direct Yellow 127
C.I. Number 29056

CAS Registry Number 12222-68-3
Molecular Formula C1sH14NsNaOQa4S2
Molecular Weight 451.45 g/mol

Trade Names

Pontamine Yellow RB, Intrabond Liquid Yellow
RB, Direct Yellow RB, Yellow RB

Manufacturing Process

The synthesis of Direct Yellow 127 involves a diazotization and coupling reaction. A general

overview of the manufacturing process is described below.

Experimental Protocol: Synthesis of Direct Yellow 127

Starting Materials:

¢ 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid

o 5-Methyl-3H-pyrazol-3-one

e Sodium nitrite

e Hydrochloric acid

e Sodium carbonate

Procedure:

» Diazotization: 2-(4-Aminophenyl)-6-methylbenzo[d]thiazole-7-sulfonic acid is dissolved in

water and treated with hydrochloric acid. The solution is cooled to 0-5°C, and a solution of
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sodium nitrite is added dropwise to form the diazonium salt. The reaction is monitored for the
presence of excess nitrous acid using starch-iodide paper.

e Coupling: 5-Methyl-3H-pyrazol-3-one is dissolved in an aqueous solution of sodium
carbonate.

e Final Synthesis: The diazonium salt solution from step 1 is slowly added to the coupling
solution from step 2, while maintaining the temperature at 0-5°C and a pH of 8-9. The
mixture is stirred until the coupling reaction is complete. The resulting Direct Yellow 127 dye
is then precipitated by adding sodium chloride, filtered, washed, and dried.[1]

The following diagram illustrates the general workflow for the synthesis of Direct Yellow 127.
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Diazotization

Reacts with

2-(4-Aminophenyl)-6-
methylbenzol[d]thiazole-
7-sulfonic acid

HCI, NaNO2
0-5°C

Diazonium Salt

Coupling

5-Methyl-3H- Dissolved in

pyrazol-3-one

Na2CO3 Solution Coupling Component

Coupling Reaction
(pH 89, 0-5°C)

Final Synthesis

Purification

Precipitation,

Direct Yellow 127 Final Product

Filtration, Drying
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Prepare Dyebath
(Direct Yellow 127, Water, Electrolyte)

:

Introduce Substrate
(e.g., Paper, Cotton)

:

Heat Dyebath
(e.g., to 80-100°C)

:

Dyeing Period
(e.g., 30-60 min)

:

Rinse Substrate
(Remove unfixed dye)

'

Dry Substrate

l

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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